Cas no 2369664-19-5 (5-((2-((2,3-Dimethyl-2H-indazol-6-yl)(methyl)amino)pyrimidin-4-yl)amino)-2-methylbenzenesulfonamide)

• Product Name: 5-((2-((2,3-Dimethyl-2H-indazol-6-yl)(methyl)amino)pyrimidin-4-yl)amino)-2-methylbenzenesulfonamide
• CAS No: 2369664-19-5
• MF: C₂₁H₂₃N₇O₂S
• MW: 437.518021821976
• CID: 4740513
• PubChem ID: 163196645
• Update Time: 2025-05-20

5-((2-((2,3-Dimethyl-2H-indazol-6-yl)(methyl)amino)pyrimidin-4-yl)amino)-2-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 5-[[2-[(2,3-dimethyl-2H-indazol-6-yl)methylamino]-4-pyrimidinyl]amino]-2-methyl-
• Pazopanib Impurity 10Q: What is Pazopanib Impurity 10 Q: What is the CAS Number of Pazopanib Impurity 10
• C2U99YG8GS
• SCHEMBL24956798
• 2369664-19-5
• G76709
• CS-0138275
• 5-[[2-[(2,3-Dimethyl-2H-indazol-6-yl)methylamino]-4-pyrimidinyl]amino]-2-methylbenzenesulfonamide
• 5-((2-((2,3-Dimethyl-2H-indazol-6-yl)(methyl)amino)pyrimidin-4-yl)amino)-2-methylbenzenesulfonamide
• 5-((2-((2,3-Dimethyl-2H-indazol-6-yl)(methyl)amino)pyrimidin-4-yl)amino)-2-methylbenzenesulfonamide; Benzenesulfonamide, 5-[[2-[(2,3-dimethyl-2H-indazol-6-yl)methylamino]-4-pyrimidinyl]amino]-2-methyl- (ACI); 5-[[2-[(2,3-Dimethyl-2H-indazol-6-yl)methylamino]-4-pyrimidinyl]amino]-2-methylbenzenesulfonamide (ACI)

• Inchi： 1S/C21H23N7O2S/c1-13-5-6-15(11-19(13)31(22,29)30)24-20-9-10-23-21(25-20)27(3)16-7-8-17-14(2)28(4)26-18(17)12-16/h5-12H,1-4H3,(H2,22,29,30)(H,23,24,25)
• InChI Key： AYPMSUKBOOFWCJ-UHFFFAOYSA-N
• SMILES： CC1N(N=C2C=C(N(C3=NC=CC(NC4C=CC(C)=C(S(=O)(=O)N)C=4)=N3)C)C=CC=12)C

Computed Properties

• Exact Mass: 437.16339418g/mol
• Monoisotopic Mass: 437.16339418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 717
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 127Ų

Additional information on 5-((2-((2,3-Dimethyl-2H-indazol-6-yl)(methyl)amino)pyrimidin-4-yl)amino)-2-methylbenzenesulfonamide

Chemical Compound CAS No. 2369664-19-5: 5-((2-((2,3-Dimethyl-2H-indazol-6-yl)(methyl)amino)pyrimidin-4-yl)amino)-2-methylbenzenesulfonamide

The compound with CAS No. 2369664-19-5, named 5-((2-((2,3-Dimethyl-2H-indazol-6-yl)(methyl)amino)pyrimidin-4-yl)amino)-2-methylbenzenesulfonamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its complex structure, which includes a sulfonamide group, a pyrimidine ring, and a dimethylindazole moiety. The combination of these structural elements contributes to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of sulfonamide-containing compounds in drug development, particularly in the design of kinase inhibitors and other bioactive agents. The pyrimidine ring in this compound is known to play a critical role in molecular recognition and binding interactions, making it a valuable component in medicinal chemistry. Additionally, the presence of the dimethylindazole group enhances the molecule's stability and bioavailability, which are essential traits for therapeutic agents.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques, including nucleophilic aromatic substitution and coupling reactions. Researchers have optimized the synthetic pathway to achieve high yields and purity, ensuring that the compound can be produced efficiently for further studies.

In terms of biological activity, 5-((2-(...))benzenesulfonamide has shown promising results in vitro assays targeting various enzymes and receptors. For instance, it exhibits selective inhibition against certain kinases, which are key players in cellular signaling pathways associated with diseases such as cancer and inflammatory disorders. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutic agents.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the compound's interaction with target proteins. These studies reveal that the sulfonamide group acts as a critical binding motif, while the pyrimidine ring contributes to hydrogen bonding and π-interactions. Such detailed understanding enables researchers to fine-tune the molecule's structure to improve its potency and selectivity.

Looking ahead, collaborative efforts between chemists and biologists are expected to unlock new applications for this compound. Its structural versatility makes it a candidate for exploring diverse biological systems, ranging from enzyme inhibition to receptor modulation. As research progresses, it is anticipated that this compound will play a pivotal role in advancing our understanding of complex biochemical processes and pave the way for innovative treatment strategies.